Cas no 1254349-18-2 (1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine)

1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine is a specialized organic compound featuring a piperidine-derived imine structure with dual benzyl substituents. Its unique molecular architecture, incorporating nitrogen-containing heterocycles and imine functionalities, makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active compounds. The compound’s rigid framework and electron-rich nitrogen sites enhance its utility in coordination chemistry and as a ligand precursor. Its stability under standard conditions and compatibility with further functionalization allow for versatile applications in medicinal chemistry research, including the synthesis of potential bioactive molecules targeting neurological or receptor-based pathways. The structural complexity also supports its use in mechanistic studies and catalyst design.
1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine structure
1254349-18-2 structure
Product Name:1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine
CAS No:1254349-18-2
MF:C24H30N4
MW:374.521805286407
CID:4565098
Update Time:2025-06-29

1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine
    • 1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329
    • 4-Piperidinone, 1-(phenylmethyl)-, 2-[1-(phenylmethyl)-4-piperidinylidene]hydrazone
    • 1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine
    • 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine
    • Inchi: 1S/C24H30N4/c1-3-7-21(8-4-1)19-27-15-11-23(12-16-27)25-26-24-13-17-28(18-14-24)20-22-9-5-2-6-10-22/h1-10H,11-20H2
    • InChI Key: IJHXNNSUUUOGAK-UHFFFAOYSA-N
    • SMILES: N(=C1/CCN(CC2=CC=CC=C2)CC/1)\N=C1\CCN(CC2=CC=CC=C2)CC\1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5

1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B535380-50mg
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine
1254349-18-2
50mg
$ 50.00 2022-06-01
TRC
B535380-100mg
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine
1254349-18-2
100mg
$ 65.00 2022-06-01
TRC
B535380-500mg
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine
1254349-18-2
500mg
$ 160.00 2022-06-01
Alichem
A129008291-25g
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine
1254349-18-2 97%
25g
$661.50 2023-09-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD767062-5g
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine
1254349-18-2 97%
5g
¥1755.0 2023-04-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB72523-0.1g
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329
1254349-18-2 97%
0.1g
¥673 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB72523-0.25g
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329
1254349-18-2 97%
0.25g
¥1149 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB72523-1g
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329
1254349-18-2 97%
1g
¥2033 2023-09-15
Chemenu
CM532181-100mg
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine
1254349-18-2 95%+
100mg
$*** 2023-03-29
Chemenu
CM532181-250mg
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine
1254349-18-2 95%+
250mg
$*** 2023-03-29

Additional information on 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine

Introduction to 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine (CAS No. 1254349-18-2)

1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1254349-18-2, belongs to a class of molecules that exhibit promising potential in drug discovery and development. The intricate architecture of this molecule, featuring multiple aromatic rings and heterocyclic functionalities, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The chemical structure of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine comprises a central piperidine ring substituted with an imine group at the 4-position, further functionalized with a benzyl group and an N-(1-benzylpiperidin-4-ylidene) moiety. This arrangement contributes to its versatility, allowing for interactions with various biological targets. The presence of multiple benzyl groups enhances its lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine has emerged as a promising candidate in this area due to its ability to modulate PPIs through its rigid scaffold and functional groups. Studies have demonstrated that this compound can interfere with the binding of key proteins involved in cancer progression, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine is its potential as a scaffold for structure-based drug design. The compound's unique structural features provide a foundation for medicinal chemists to modify and optimize its properties. For instance, the imine group can be further functionalized to enhance binding affinity or selectivity towards specific biological targets. Additionally, the benzyl groups offer opportunities for derivatization, allowing researchers to explore different pharmacophoric elements.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine has been subjected to virtual screening using molecular docking techniques to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with enzymes and receptors involved in metabolic disorders and infectious diseases, suggesting its broad therapeutic applicability.

The synthesis of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only enhance the efficiency of producing this compound but also provide insights into developing scalable processes for other complex molecules.

In vitro studies have shown that 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine exhibits significant inhibitory activity against several enzymes implicated in disease pathways. For example, preliminary data indicate that this compound can inhibit the activity of kinases involved in cancer cell proliferation and survival. Furthermore, its ability to modulate the activity of enzymes associated with inflammation suggests potential therapeutic benefits in treating autoimmune diseases.

The pharmacokinetic properties of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine are also under investigation. Animal models have been used to assess its absorption, distribution, metabolism, and excretion profiles. These studies aim to determine optimal dosing regimens and identify any potential toxicity concerns. The compound's favorable pharmacokinetic characteristics would make it an attractive candidate for further development into a clinical drug.

As research continues to uncover the therapeutic potential of 1-Benzyl-N-(1-benzlypipperidine)-N'-(benzyla mine)pip eridine -im ine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate the translation of laboratory findings into clinical applications, ensuring that promising compounds like this one reach patients who may benefit from them. The growing interest in innovative drug candidates underscores the importance of compounds such as 1254349 -18 -2 in advancing modern medicine.

The future directions for research on 1-Benz yl -N -( 1 -benz ylp iper id ine - 4 - ylid ene ) am ine p iper id ine - 4 - i mi ne include exploring its mechanism of action in greater detail and conducting preclinical studies to evaluate its safety and efficacy. Additionally, efforts are underway to develop derivatives with improved pharmacological properties through structure-based drug design approaches. The ultimate goal is to move this compound into clinical trials where it can be tested in human patients suffering from various diseases.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk